Cas no 1904334-13-9 (1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione
• CAS No: 1904334-13-9
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6266200
• PubChem ID: 92078262
• Update Time: 2025-10-09

1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• F6473-3509
• 1-(1-benzoylazetidin-3-yl)pyrrolidine-2,5-dione
• AKOS025341137
• 1904334-13-9
• CCG-347160
• 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione

• Inchi： 1S/C14H14N2O3/c17-12-6-7-13(18)16(12)11-8-15(9-11)14(19)10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： JJQWHMZOMWTHNE-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1CN(C(C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione

Introduction to 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione (CAS No. 1904334-13-9)

The compound 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione (CAS No. 1904334-13-9) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its unique structure, which combines a benzoylazetidine moiety with a pyrrolidine dione framework. The benzoylazetidine group is known for its ability to participate in various biochemical interactions, while the pyrrolidine dione component adds stability and functional diversity to the molecule.

Recent studies have highlighted the importance of benzoylazetidine derivatives in modulating cellular pathways and enzyme activities. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that compounds similar to 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the benzoylazetidine ring is typically achieved through cyclization reactions involving amino acids or related precursors. The integration of this ring with the pyrrolidine dione structure requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in asymmetric synthesis have further enhanced the efficiency of this process, making it more accessible for large-scale production.

In terms of pharmacological properties, benzoylazetidine derivatives have shown remarkable bioavailability and target specificity. Preclinical studies indicate that 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione exhibits favorable absorption profiles and minimal toxicity in animal models. These attributes make it an attractive candidate for further clinical evaluation in various therapeutic areas.

The structural versatility of this compound also lends itself to modifications that can enhance its pharmacokinetic properties. For example, researchers have explored the addition of various substituents to the benzene ring or the azetidine nitrogen to improve solubility and metabolic stability. These modifications have led to the development of second-generation compounds with improved efficacy and reduced side effects.

From an analytical standpoint, the characterization of 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and confirm the integrity of the synthesized product. Additionally, thermal analysis techniques like DSC and TGA are employed to assess the physical stability of the compound under different conditions.

In conclusion, 1-(1-Benzoylazetidin-3-yl)pyrrolidine-2,5-dione (CAS No. 1904334-13-) represents a promising advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and development efforts aimed at addressing complex medical challenges.